Cas no 255901-50-9 (3,3-Dimethyl-3,4-dihydro-2H-thieno3,4-b1,4dioxepine)

• Product Name: 3,3-Dimethyl-3,4-dihydro-2H-thieno3,4-b1,4dioxepine
• CAS No: 255901-50-9
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD08705268
• CID: 246846
• PubChem ID: 354335032
• Update Time: 2025-05-30

3,3-Dimethyl-3,4-dihydro-2H-thieno3,4-b1,4dioxepine Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[3,4-b][1,4]dioxepin,3,4-dihydro-3,3-dimethyl-
• 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
• 3,3-dimethyl-2,4-dihydrothieno[3,4-b][1,4]dioxepine
• 3,4-(2,2-Dimethylpropylenedioxy)thiophene
• 3,4-(2,2-dimethyl-1,3-propylenedioxy)thiophene
• 3,4-Dihydro-3,3-dimethyl-2H-thieno[3,4-b-1,4]dioxepin
• 660523_ALDRICH
• CTK8E7336
• SureCN972430
• 3,4-(2,2'-Dimethylpropylenedioxy)thiophene
• FCH1122892
• 2,2-Dimethyl-3,4-propylenedioxythiophene
• D5423
• 3,4-(2,2-dimethylpropylene-dioxy)thiophene
• 3,3-dimethyl-2H,3H,4H-thieno[3,4-b][1,4]dioxepine
• 3,4-Dihydro-3,3-dimethyl-2H-thieno[3,4
• 3 4-(2' 2-DIMETHYLPROPYLENE)DIOXYTHIOPH
• J-016062
• 3 4-(2' 2'-DIMETHYLPROPYLENE)DIOXYTHIOPH
• 3,4-Dihydro-3,3-dimethyl-2H-thieno[3,4-b-1,4]dioxepin, EDOT analog
• AS-64546
• SCHEMBL972430
• AKOS025394571
• MFCD08705268
• DTXSID00431451
• CS-0110817
• SB66964
• 3 4-(2 2-DIMETHYLPROPYLENE)DIOXYTHIOPH
• T70665
• 3,4-(2,2-Dimethylpropylenedioxy)thiophene, 97%
• 255901-50-9
• 3,3-DIMETHYL-2H,4H-THIENO[3,4-B][1,4]DIOXEPINE
• PUEUIEYRIVFGLS-UHFFFAOYSA-N
• 3,3-Dimethyl-3,4-dihydro-2H-thieno3,4-b1,4dioxepine

• MDL： MFCD08705268
• Inchi： 1S/C9H12O2S/c1-9(2)5-10-7-3-12-4-8(7)11-6-9/h3-4H,5-6H2,1-2H3
• InChI Key： PUEUIEYRIVFGLS-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)OCC(C)(C)CO2

Computed Properties

• Exact Mass: 184.05600
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7
• XLogP3: 2.5

Experimental Properties

• Density: 1.124
• Melting Point: 42.0 to 46.0 deg-C
• Boiling Point: 239.573°C at 760 mmHg
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: 1.514
• PSA: 46.70000
• LogP: 2.54550

3,3-Dimethyl-3,4-dihydro-2H-thieno3,4-b1,4dioxepine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3,3-Dimethyl-3,4-dihydro-2H-thieno3,4-b1,4dioxepine

Introduction to 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine (CAS No. 255901-50-9)

3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine, with the CAS number 255901-50-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of research. This compound belongs to the class of thienodioxepines, which are characterized by a fused thiophene and dioxepine ring system. The presence of the dimethyl groups at the 3-position further enhances its stability and reactivity, making it an intriguing subject for both academic and industrial investigations.

The chemical structure of 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine is notable for its complex ring system and the presence of multiple functional groups. The thiophene ring provides aromatic stability, while the dioxepine ring introduces additional complexity and potential for diverse chemical interactions. The dimethyl substituents at the 3-position contribute to the overall steric hindrance and electronic properties of the molecule. These features collectively make 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine a valuable building block for the synthesis of more complex molecules and pharmaceuticals.

In the realm of medicinal chemistry, 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as a modulator of various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2022 highlighted the compound's ability to inhibit specific kinases involved in cancer cell proliferation. This finding suggests that derivatives of 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine could be developed into potent anticancer drugs.

Beyond its potential in cancer therapy, 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine has also been investigated for its neuroprotective properties. A study conducted by researchers at Harvard University in 2021 demonstrated that certain derivatives of this compound exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve modulation of oxidative stress and inflammation pathways.

The synthetic accessibility of 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine is another factor contributing to its appeal in research and development. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One notable method involves a multi-step synthesis starting from readily available thiophene derivatives and incorporating dimethyl groups through selective alkylation reactions. This synthetic flexibility allows for the easy modification of the core structure to create a wide range of analogs with tailored properties.

In addition to its medicinal applications, 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine has found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2020 reported that thin films containing this compound exhibit excellent charge transport properties and stability under various environmental conditions. These findings open up new possibilities for the development of advanced electronic materials based on thienodioxepines.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine have shown that it exhibits low toxicity and good biodegradability under controlled conditions. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, 3,3-Dimethyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine (CAS No. 255901-50-9) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, 3 , 6 -Dimethyl - 6 ,7 - dihydro - 5 H - thieno [ 6 ,7 - b ] [ 1 , 6 ] oxazocin - 8 - amine (a related compound) will likely play an increasingly important role in advancing our understanding of thienodioxepines and their derivatives.